Cas no 6815-42-5 (4-chloro-3-methyl-2-nitrophenol)

• Product Name: 4-chloro-3-methyl-2-nitrophenol
• CAS No: 6815-42-5
• MF: C₇H₆ClNO₃
• MW: 187.580440998077
• MDL: MFCD28363074
• CID: 507682
• PubChem ID: 94876
• Update Time: 2025-04-24

4-chloro-3-methyl-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• Phenol,4-chloro-3-methyl-2-nitro-
• 4-chloro-2-nitro-m-cresol
• 4-chloro-3-methyl-2-nitrophenol
• 2-Nitro-4-chlor-m-kresol
• 4-Chlor-3-methyl-2-nitro-phenol
• 4-chloro-3-methyl-2-nitro-phenol
• AC1L3T39
• AC1Q3OKI
• AG-G-60564
• CTK5C7425
• NSC6076
• SureCN7878203
• NSC-6076
• SCHEMBL7878203
• Phenol, 4-chloro-3-methyl-2-nitro-
• DTXSID20218327
• NSC 6076
• m-Cresol, 4-chloro-2(or 6)-nitro-
• EN300-195834
• NS00036452
• AKOS040749967
• G10900
• 6815-42-5
• EINECS 229-890-0
• CPLAVZOCFVGOGO-UHFFFAOYSA-N

• MDL： MFCD28363074
• Inchi： 1S/C7H6ClNO3/c1-4-5(8)2-3-6(10)7(4)9(11)12/h2-3,10H,1H3
• InChI Key： CPLAVZOCFVGOGO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1C)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 187.00368
• Monoisotopic Mass: 187.0036207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 63.37
• LogP: 2.78540

Additional information on 4-chloro-3-methyl-2-nitrophenol

Phenol, 4-Chloro-3-Methyl-2-Nitro: A Comprehensive Overview

Phenol, 4-Chloro-3-Methyl-2-Nitro, also known by its CAS number 6815-42-5, is a highly specialized organic compound with significant applications in various scientific and industrial fields. This compound is characterized by its unique molecular structure, which includes a phenol ring substituted with a nitro group at the 2-position, a chlorine atom at the 4-position, and a methyl group at the 3-position. The combination of these substituents imparts distinctive chemical and physical properties to the compound, making it valuable for research and practical applications.

The synthesis of Phenol, 4-Chloro-3-Methyl-2-Nitro involves a series of carefully controlled reactions. Typically, the starting material is phenol, which undergoes nitration to introduce the nitro group at the desired position. Subsequent chlorination and methylation steps are then performed to achieve the final product. The exact conditions for these reactions, including temperature, pressure, and catalysts, are critical to ensure high yield and purity of the compound. Recent advancements in catalytic systems have enabled more efficient synthesis pathways, reducing production costs and minimizing environmental impact.

One of the most notable applications of Phenol, 4-Chloro-3-Methyl-2-Nitro is in the field of pharmaceutical research. The compound serves as an intermediate in the synthesis of various bioactive molecules. Its ability to act as a versatile building block allows chemists to design drugs with specific therapeutic effects. For instance, studies have shown that derivatives of this compound exhibit potential anti-inflammatory and antioxidant properties, making them promising candidates for drug development.

In addition to its role in pharmaceuticals, Phenol, 4-Chloro-3-Methyl-2-Nitro is also utilized in agrochemicals. Its ability to interact with biological systems makes it a valuable component in pesticides and herbicides. Recent research has focused on optimizing its stability under environmental conditions to enhance its effectiveness while reducing ecological risks.

The physical properties of Phenol, 4-Chloro-3-Methyl-2-Nitro are equally important for its applications. It has a melting point of approximately 120°C and a boiling point around 300°C under standard conditions. These thermal properties make it suitable for processes requiring high temperatures without decomposition. Furthermore, its solubility in organic solvents facilitates its use in solution-based reactions.

The chemical stability of Phenol, 4-Chloro-3-Methyl-2-Nitro is another key attribute that contributes to its versatility. Under normal storage conditions, the compound remains stable for extended periods. However, exposure to strong oxidizing agents or extreme pH levels can lead to degradation. Understanding these stability parameters is crucial for ensuring safe handling and storage practices.

Recent studies have explored the environmental fate of Phenol, 4-Chloro-3-Methyl-2-Nitro. Researchers have investigated its biodegradation pathways under various environmental conditions. Findings indicate that while the compound can persist in certain environments due to its stability, it undergoes gradual breakdown under specific microbial influences. This knowledge is essential for assessing its potential impact on ecosystems and developing strategies for waste management.

In conclusion, Phenol, 4-Chloro-3-Methyl-2-Nitro, with its CAS number 6815-42-5, stands out as a significant compound with diverse applications across multiple industries. Its unique structure enables it to serve as an intermediate in drug development and agrochemicals while exhibiting favorable physical and chemical properties that enhance its utility. Ongoing research continues to uncover new insights into its behavior under various conditions, further expanding its potential uses while ensuring safety and sustainability.